Cas no 96428-90-9 (2-(chloromethyl)-1,3,5-trimethoxybenzene)

• Product Name: 2-(chloromethyl)-1,3,5-trimethoxybenzene
• CAS No: 96428-90-9
• MF: C₁₀H₁₃ClO₃
• MW: 216.661422491074
• MDL: MFCD11110059
• CID: 800300
• PubChem ID: 43344279
• Update Time: 2025-06-12

2-(chloromethyl)-1,3,5-trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,2-(chloromethyl)-1,3,5-trimethoxy-
• 2-(chloromethyl)-1,3,5-trimethoxybenzene
• 2,4,6-TRIMETHOXYBENZYL CHLORIDE
• 96428-90-9
• SCHEMBL6006656
• DTXSID70655889
• EN300-1985841

• MDL： MFCD11110059
• Inchi： 1S/C10H13ClO3/c1-12-7-4-9(13-2)8(6-11)10(5-7)14-3/h4-5H,6H2,1-3H3
• InChI Key： VKXFEGKXRSNKTP-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(=CC=1OC)OC)OC

Computed Properties

• Exact Mass: 216.055
• Monoisotopic Mass: 216.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7A^2
• XLogP3: 2.2

Additional information on 2-(chloromethyl)-1,3,5-trimethoxybenzene

Recent Advances in the Study of 2-(Chloromethyl)-1,3,5-trimethoxybenzene (CAS: 96428-90-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(chloromethyl)-1,3,5-trimethoxybenzene (CAS: 96428-90-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate and its potential biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanistic studies, and potential therapeutic applications.

Recent studies have highlighted the role of 2-(chloromethyl)-1,3,5-trimethoxybenzene as a key intermediate in the synthesis of complex organic molecules, particularly in the development of novel pharmaceuticals. Its unique structural features, including the chloromethyl and trimethoxy groups, make it a valuable building block for the construction of pharmacologically active compounds. Researchers have successfully utilized this compound in the synthesis of anticancer agents, antimicrobials, and other bioactive molecules.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the mechanistic pathways by which derivatives of 2-(chloromethyl)-1,3,5-trimethoxybenzene exert their biological effects. The study demonstrated that these derivatives can interact with specific cellular targets, such as DNA topoisomerases and microtubules, leading to potent antiproliferative effects in cancer cell lines. These findings underscore the compound's potential as a scaffold for developing new anticancer therapies.

Another significant advancement involves the optimization of synthetic routes for 2-(chloromethyl)-1,3,5-trimethoxybenzene. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, which could facilitate its broader application in drug discovery and development. The improved synthetic protocol emphasizes green chemistry principles, reducing the use of hazardous reagents and minimizing waste generation.

Furthermore, computational studies have provided insights into the structure-activity relationships (SAR) of 2-(chloromethyl)-1,3,5-trimethoxybenzene derivatives. Molecular docking and dynamics simulations have identified key interactions between these compounds and their biological targets, guiding the design of more potent and selective analogs. These in silico approaches have been instrumental in accelerating the discovery of lead compounds with enhanced therapeutic profiles.

Despite these promising developments, challenges remain in the clinical translation of 2-(chloromethyl)-1,3,5-trimethoxybenzene-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 2-(chloromethyl)-1,3,5-trimethoxybenzene (CAS: 96428-90-9) represents a valuable tool in chemical biology and drug discovery. Its multifaceted applications, from synthetic intermediate to bioactive scaffold, highlight its importance in modern pharmaceutical research. Continued exploration of its properties and derivatives is expected to yield novel therapeutic agents with significant clinical impact.